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Compound of Interest

Compound Name: PF-00356231

Cat. No.: B1584456 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of PF-00356231, a potent MMP-12 inhibitor. Researchers, scientists, and drug

development professionals should adhere to these procedures to ensure laboratory safety and

regulatory compliance.

Due to the absence of a publicly available Safety Data Sheet (SDS) for PF-00356231 (CAS:

766536-21-4), this document outlines general best practices for the disposal of laboratory

research chemicals of this nature. It is imperative to supplement these guidelines by obtaining

a specific SDS from the manufacturer and consulting with your institution's Environmental

Health and Safety (EHS) department for protocols tailored to your location and facilities.

Summary of Key Disposal Procedures
Proper disposal of PF-00356231 requires careful segregation and clear labeling of waste

streams. All personnel handling this compound should be familiar with the following

procedures.
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Waste Type Disposal Container
Labeling
Requirements

Disposal Method

Solid Waste

Designated

"Hazardous Waste"

container (clearly

labeled, sealed, and

compatible with

chemical)

"Hazardous Waste",

"PF-00356231", CAS

number (766536-21-

4), and any known

hazard symbols.

Collection by licensed

hazardous waste

disposal service.

Liquid Waste

(Solutions)

Dedicated, sealed,

and chemically

compatible

"Hazardous Waste"

container.

"Hazardous Waste",

"PF-00356231",

solvent(s) used,

approximate

concentration, and

relevant hazard

symbols.

Collection by licensed

hazardous waste

disposal service. Do

not pour down the

drain.

Contaminated

Labware

Designated

"Hazardous Waste"

container or bag.

"Hazardous Waste",

"Contaminated with

PF-00356231".

Collection by licensed

hazardous waste

disposal service.

Empty Containers

Original container or a

designated

"Hazardous Waste"

container.

Deface original label.

Label as "Hazardous

Waste" and indicate

that the container is

empty but may

contain residue.

First rinseate should

be collected as

hazardous waste.

Subsequent disposal

of the container

should follow

institutional

guidelines.

Experimental Protocol for Waste Segregation and
Disposal
The following step-by-step workflow should be implemented for the safe disposal of PF-
00356231 and associated materials.

Caption: Workflow for the segregation and disposal of PF-00356231 waste.
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Detailed Disposal Procedures
1. Waste Identification and Segregation:

All waste contaminated with PF-00356231 must be treated as hazardous waste.

Segregate waste into three streams: solid, liquid, and contaminated labware.[1]

Never mix incompatible waste types.[2]

2. Solid Waste Disposal:

Collect unused or expired solid PF-00356231 in its original container or a clearly labeled,

sealed, and chemically compatible container.

Label the container with "Hazardous Waste," the full chemical name, and the CAS number.

3. Liquid Waste Disposal:

Collect solutions containing PF-00356231 in a dedicated, sealed, and chemically compatible

waste container.

Clearly label the container as "Hazardous Waste" and include the chemical name, the

solvent used, and the approximate concentration.[3]

Under no circumstances should solutions containing PF-00356231 be poured down the

drain.[1]

4. Contaminated Labware and Personal Protective Equipment (PPE) Disposal:

Disposable items such as pipette tips, gloves, and vials that have been in contact with PF-
00356231 should be collected in a designated hazardous waste bag or container.[3]

For significant spills, use an inert absorbent material to contain the substance, then collect

and dispose of it as hazardous waste.

5. Empty Container Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.somatco.com/how-to-store-and-handle-lab-chemicals-safely/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_GSK3368715_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.somatco.com/how-to-store-and-handle-lab-chemicals-safely/
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/product/b1584456?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_GSK3368715_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly rinse empty containers that held PF-00356231.

The first rinseate must be collected and disposed of as liquid hazardous waste.[4]

After the initial rinse, subsequent rinses and the disposal of the empty container should

follow your institution's specific guidelines for chemically contaminated glassware or

plasticware.[4] Deface the original label before disposal.[4]

6. Storage of Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.[5]

Ensure all waste containers are kept closed except when adding waste.[4]

7. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for all PF-00356231 hazardous waste.[2]

Do not attempt to dispose of this chemical waste through regular trash or other non-

approved methods.[2]

Signaling Pathway and Logical Relationships
The proper disposal of PF-00356231 is a critical final step in the lifecycle of a research

chemical, ensuring the safety of personnel and the protection of the environment. The logical

relationship between identifying, segregating, and disposing of this chemical waste is

paramount.
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Caption: Logical workflow for the compliant disposal of PF-00356231.

Disclaimer: The information provided in this guide is based on general laboratory safety

principles. It is not a substitute for a substance-specific Safety Data Sheet (SDS) or the

disposal protocols established by your institution's Environmental Health and Safety (EHS)
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department. Always prioritize obtaining the SDS from the manufacturer and consulting with

your local EHS office for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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